Cas no 2171977-18-5 (1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol)

• Product Name: 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol
• CAS No: 2171977-18-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6480395
• PubChem ID: 165603593
• Update Time: 2025-05-19

1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol
• EN300-1647152
• 2171977-18-5

• Inchi： 1S/C12H23NO/c1-10(2)8-11(13,9-10)12(14)6-4-3-5-7-12/h14H,3-9,13H2,1-2H3
• InChI Key： ZFMDSIUDDKGHLF-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol

1-(1-Amino-3,3-Dimethylcyclobutyl)Cyclohexan-1-Ol: A Comprehensive Overview

The compound 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol, identified by the CAS registry number 2171977-18-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

The molecular structure of 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol comprises a cyclohexanol moiety attached to a cyclobutane ring substituted with an amino group and two methyl groups. This arrangement imparts the molecule with a rigid yet flexible framework, which is advantageous for various chemical reactions and biological interactions. The presence of the amino group introduces nucleophilic properties, while the cyclohexanol moiety contributes hydroxyl functionalities, making this compound versatile in different chemical environments.

Recent studies have highlighted the potential of 2171977-18-5 as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases. The compound's ability to form stable intermediates during synthesis has made it a valuable building block in medicinal chemistry.

In terms of synthesis, 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. The use of transition metal catalysts has been particularly effective in achieving high stereoselectivity during the synthesis process.

The biological activity of 2171977-18-5 has been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For instance, research published in 2023 revealed that this compound exhibits potent inhibitory activity against certain kinases associated with cancer cell proliferation. These findings underscore its potential as a lead compound for drug development.

Beyond its pharmaceutical applications, 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol has also found use in materials science. Its unique structural properties make it an attractive candidate for the development of advanced materials with tailored mechanical and electronic properties. Researchers are currently exploring its potential as a component in polymer systems and nanomaterials.

In conclusion, 2171977-18-5, or 1-(1-amino-3,3-dimethylcyclobutyl)cyclohexan-1-ol, is a multifaceted compound with significant potential across various fields. Its versatile structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make even greater contributions to science and industry.